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Compound of Interest

Compound Name: Epi-589

Cat. No.: B10822285 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for Epi-
589, a novel redox-active small molecule under investigation for neurodegenerative diseases.

Tailored for researchers, scientists, and drug development professionals, this guide outlines the

necessary safety and logistical information to ensure the responsible management of Epi-589
waste in a laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for Epi-589 is not publicly available at this time.

The following procedures are based on the known chemical properties of Epi-589 as a quinone

derivative and general principles of laboratory chemical waste management. It is imperative to

consult with your institution's Environmental Health and Safety (EHS) department and adhere

to all local, state, and federal regulations.

Compound Identification and Properties
A clear understanding of the compound's properties is the first step toward safe handling and

disposal. The key identifiers and chemical properties of Epi-589 are summarized in the table

below.
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Property Value Reference

Chemical Name

(R)-2-Hydroxy-2-methyl-4-

(2,4,5-trimethyl-3,6-

dioxocyclohexa-1,4-dien-1-

yl)butanamide

[1][2]

CAS Number 1147883-03-1 [1][3]

Molecular Formula C₁₄H₁₉NO₄ [1]

Molecular Weight 265.30 g/mol [1]

Chemical Class Quinone Derivative [3][4]

Known Activity

Oxidoreductase enzyme

inhibitor, redox-active

neuroprotectant

[3][4][5]

Physical Form
Typically a solid powder for

research use.

Solubility

Soluble in organic solvents

such as DMSO. For in vivo

studies, it has been mixed with

powdered diet.

[2]

Experimental Protocols: A General Framework for
Disposal
In the absence of a specific protocol for the degradation or neutralization of Epi-589, a risk-

assessment-based approach to waste management is essential. The following steps provide a

detailed methodology for the safe disposal of Epi-589 from a research laboratory.

Step 1: Waste Identification and Segregation

Identify all waste streams containing Epi-589. This includes pure, unused compound,

contaminated labware (e.g., pipette tips, centrifuge tubes, gloves), solutions in organic

solvents, and aqueous solutions.
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Segregate waste at the point of generation. Use separate, clearly labeled, and chemically

compatible waste containers for each waste stream.

Solid Waste: Unused Epi-589 powder, contaminated personal protective equipment

(PPE), and disposable labware.

Liquid Waste (Non-aqueous): Solutions of Epi-589 in organic solvents (e.g., DMSO,

ethanol).

Liquid Waste (Aqueous): Dilute aqueous solutions containing Epi-589.

Sharps: Contaminated needles, syringes, or glass Pasteur pipettes.

Step 2: Containerization and Labeling

Select appropriate containers. Use leak-proof, shatter-resistant containers with secure lids.

Ensure the container material is compatible with the waste (e.g., do not store organic

solvents in incompatible plastic containers).

Label all waste containers clearly and accurately. The label should include:

The words "Hazardous Waste"

The full chemical name: "(R)-2-Hydroxy-2-methyl-4-(2,4,5-trimethyl-3,6-dioxocyclohexa-

1,4-dien-1-yl)butanamide" and the common name "Epi-589".

The CAS number: 1147883-03-1.

The approximate concentration and volume of Epi-589.

All other chemical constituents in the waste container and their approximate percentages.

The date the waste was first added to the container.

The responsible researcher's name and contact information.

Step 3: Storage of Chemical Waste
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Store waste in a designated satellite accumulation area (SAA) within the laboratory. This

area should be under the control of the laboratory personnel.

Ensure secondary containment. Place waste containers in a larger, chemically resistant tray

or tub to contain any potential leaks or spills.

Keep containers closed except when adding waste.

Store away from incompatible materials. As a quinone derivative and redox-active

compound, avoid storage with strong oxidizing or reducing agents.

Step 4: Waste Disposal Request and Pickup

Consult your institution's EHS department for specific procedures on waste pickup. This may

involve submitting an online or paper request form.

Do not dispose of Epi-589 down the drain or in the regular trash. As a bioactive,

investigational new drug, its environmental impact is not fully characterized, and such

disposal is likely a violation of regulations.

Arrange for timely pickup. Do not accumulate large quantities of chemical waste in the

laboratory.

Signaling Pathways and Logical Relationships in
Disposal
To visualize the decision-making process for the proper disposal of a research chemical like

Epi-589, the following workflow diagram is provided. This illustrates the logical steps a

researcher should follow from waste generation to final disposal, emphasizing safety and

compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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